![molecular formula C22H22FN3O4 B6540340 N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,4-dimethoxybenzamide CAS No. 1021266-66-9](/img/structure/B6540340.png)
N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,4-dimethoxybenzamide
Description
N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H22FN3O4 and its molecular weight is 411.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,4-dimethoxybenzamide is 411.15943435 g/mol and the complexity rating of the compound is 661. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,4-dimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,4-dimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
Pyrazolines, including our compound of interest, have been investigated for their antibacterial potential. Reports suggest that pyrazolines exhibit inhibitory effects against bacterial strains, making them promising candidates for drug development . Further research could explore the specific mechanisms underlying their antibacterial action.
Antifungal Properties
In addition to antibacterial effects, pyrazolines have demonstrated antifungal activity. Researchers have explored their potential in combating fungal infections, which could lead to novel antifungal agents . Investigating the molecular interactions between pyrazolines and fungal targets would be valuable.
Antiparasitic Applications
Pyrazolines may also play a role in antiparasitic therapies. Their activity against parasites warrants further investigation, especially considering the global impact of parasitic diseases . Understanding their mode of action and specificity could guide drug design.
Anti-Inflammatory Potential
Reports indicate that pyrazolines possess anti-inflammatory properties. These compounds may modulate inflammatory pathways, making them relevant for conditions associated with inflammation . Investigating their effects on specific inflammatory markers would be informative.
Antidepressant Effects
Pyrazolines have been explored for their potential as antidepressants. Researchers have studied their impact on neurotransmitter systems, highlighting their relevance in mental health research . Investigating their interactions with serotonin and other neurotransmitters could provide valuable insights.
Anticonvulsant Activity
Certain pyrazolines exhibit anticonvulsant effects. These compounds may influence neuronal excitability and could be relevant in managing epilepsy and related disorders . Further studies should explore their impact on ion channels and neuronal networks.
Antioxidant Properties
Given the role of oxidative stress in various diseases, pyrazolines’ antioxidant activity is noteworthy. These compounds may scavenge free radicals and protect cells from damage . Investigating their effects on oxidative stress markers would be valuable.
Potential as Antitumor Agents
Pyrazolines have been investigated for their antitumor properties. While more research is needed, their ability to inhibit tumor growth and metastasis makes them intriguing candidates for cancer therapy . Understanding their interactions with cancer cell pathways is crucial.
properties
IUPAC Name |
N-[3-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]propyl]-2,4-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O4/c1-29-17-8-9-18(20(14-17)30-2)22(28)24-12-3-13-26-21(27)11-10-19(25-26)15-4-6-16(23)7-5-15/h4-11,14H,3,12-13H2,1-2H3,(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWDBAHOQGQTMEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-2,4-dimethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide](/img/structure/B6540257.png)
![N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}quinoline-2-carboxamide](/img/structure/B6540267.png)
![4-fluoro-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide](/img/structure/B6540272.png)
![N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}furan-2-carboxamide](/img/structure/B6540273.png)
![N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-carboxamide](/img/structure/B6540279.png)
![2,4-difluoro-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide](/img/structure/B6540280.png)
![N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}quinoline-2-carboxamide](/img/structure/B6540288.png)
![2-chloro-6-fluoro-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide](/img/structure/B6540290.png)
![N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}furan-2-carboxamide](/img/structure/B6540303.png)
![N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-cyclohexylacetamide](/img/structure/B6540305.png)
![N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}thiophene-2-carboxamide](/img/structure/B6540324.png)
![N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(thiophen-2-yl)acetamide](/img/structure/B6540326.png)
![2-(4-fluorophenyl)-N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide](/img/structure/B6540348.png)
![N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-4-sulfamoylbenzamide](/img/structure/B6540356.png)